![molecular formula C17H27FN2O B6094879 2-[1-(2-fluorobenzyl)-4-isobutyl-2-piperazinyl]ethanol](/img/structure/B6094879.png)
2-[1-(2-fluorobenzyl)-4-isobutyl-2-piperazinyl]ethanol
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Overview
Description
2-[1-(2-fluorobenzyl)-4-isobutyl-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
2-[1-(2-fluorobenzyl)-4-isobutyl-2-piperazinyl]ethanol has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated for its potential as an antipsychotic agent. It has also been studied for its potential use in the treatment of anxiety and depression. In addition, it has been studied for its potential as an analgesic agent.
Mechanism of Action
The exact mechanism of action of 2-[1-(2-fluorobenzyl)-4-isobutyl-2-piperazinyl]ethanol is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist. It may also have an effect on other neurotransmitter systems, including the serotonin and norepinephrine systems.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. It has been shown to decrease dopamine levels in the brain, which may contribute to its antipsychotic effects. It has also been shown to decrease anxiety and increase pain tolerance in animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 2-[1-(2-fluorobenzyl)-4-isobutyl-2-piperazinyl]ethanol in lab experiments is its high potency and selectivity for dopamine D2 receptors. This makes it a useful tool for studying the role of dopamine in various physiological processes. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.
Future Directions
There are several potential future directions for research on 2-[1-(2-fluorobenzyl)-4-isobutyl-2-piperazinyl]ethanol. One area of interest is its potential use in the treatment of schizophrenia and other psychotic disorders. Another area of interest is its potential use in the treatment of anxiety and depression. Additionally, further research may be needed to fully understand the mechanism of action of this compound and its effects on other neurotransmitter systems. Finally, the potential toxicity of this compound should be further investigated to ensure its safety for use in lab experiments.
Synthesis Methods
The synthesis of 2-[1-(2-fluorobenzyl)-4-isobutyl-2-piperazinyl]ethanol involves the reaction of 2-fluorobenzyl chloride with isobutylamine in the presence of sodium hydroxide. The resulting intermediate is then reacted with ethanol to yield the final product. This method has been optimized to produce high yields of the compound with high purity.
Properties
IUPAC Name |
2-[1-[(2-fluorophenyl)methyl]-4-(2-methylpropyl)piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27FN2O/c1-14(2)11-19-8-9-20(16(13-19)7-10-21)12-15-5-3-4-6-17(15)18/h3-6,14,16,21H,7-13H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZGNEFSELZNZBW-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN1CCN(C(C1)CCO)CC2=CC=CC=C2F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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